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Compound of Interest

Compound Name: Abbv-167

Cat. No.: B12424682 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

The proper disposal of investigational compounds is a critical component of laboratory safety

and environmental responsibility. This document provides essential, step-by-step guidance for

the safe and compliant disposal of ABBV-167, a phosphate prodrug of the BCL-2 inhibitor

venetoclax. Adherence to these procedures is mandatory to mitigate risks to personnel and the

environment.

ABBV-167 and its active metabolite, venetoclax, are potent cytotoxic agents. As such, all waste

generated from their handling and use must be treated as hazardous pharmaceutical waste.

Standard laboratory waste streams are not appropriate for this material.

Core Disposal Principles
Disposal of ABBV-167 and related materials must not be done through standard trash or sewer

systems.[1] All waste must be segregated, clearly labeled, and disposed of through an

approved hazardous waste disposal facility, typically via high-temperature incineration.[2][3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the proper disposal of various waste streams

contaminated with ABBV-167.
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1. Personal Protective Equipment (PPE) Decontamination and Disposal:

Non-disposable PPE (e.g., safety glasses, lab coats): Decontaminate thoroughly using a

validated procedure before reuse. If visible contamination cannot be removed, dispose of the

item as cytotoxic waste.

Disposable PPE (e.g., gloves, masks, disposable gowns): Immediately after use, place all

disposable PPE into a designated, sealed purple bag or a rigid, puncture-resistant container

with a purple lid.[3][4] These containers must be clearly labeled as "Cytotoxic Waste."

2. Disposal of Unused or Expired ABBV-167:

Solid and Liquid Formulations: Unused or expired ABBV-167, whether in solid powder form

or in solution, must be disposed of as hazardous chemical waste.

Do not attempt to neutralize the compound in the lab unless it is part of a validated

experimental protocol.

Place the original container, tightly sealed, into a larger, leak-proof secondary container

designated for cytotoxic waste.

Label the outer container clearly with "Cytotoxic Waste," the chemical name ("ABBV-
167"), and any other information required by your institution's Environmental Health and

Safety (EHS) department.

3. Disposal of Contaminated Labware:

Sharps (Needles, Syringes, Scalpels, Pipette Tips): All sharps contaminated with ABBV-167
must be placed immediately into a UN-approved, puncture-resistant sharps container with a

purple lid.[3][4]

Non-Sharps Labware (Vials, Tubes, Flasks, Plates):

Empty and rinse glassware and plasticware with a suitable solvent where feasible. The

rinsate must be collected and treated as liquid cytotoxic waste.
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Place the rinsed or un-rinsed contaminated items into a rigid, leak-proof container with a

purple lid, labeled as "Cytotoxic Waste."[3][4]

4. Management of Liquid Waste:

Aqueous and Solvent-Based Solutions: All solutions containing ABBV-167 must be collected

in a dedicated, sealed, and clearly labeled hazardous waste container.

Use a container made of a compatible material (e.g., glass or appropriate plastic) with a

secure screw-top cap.[1][5]

Label the container "Hazardous Waste: Cytotoxic" and list all chemical constituents,

including solvents and an estimated concentration of ABBV-167.

Store liquid waste in a designated satellite accumulation area within the laboratory.[6][7]

5. Spill Management and Cleanup:

Spill Cleanup Materials: Any materials used to clean up spills of ABBV-167 (e.g., absorbent

pads, wipes, contaminated PPE) are considered cytotoxic waste.

Place all cleanup debris into a designated purple bag or rigid container and seal it for

disposal.[4]

Waste Segregation and Storage Summary
Proper segregation is crucial to ensure safe handling and disposal. The following table

summarizes the waste streams and their appropriate containers.
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Waste Type Description Container Requirement

Solid Cytotoxic Waste

Unused/expired ABBV-167,

contaminated powders, lab

consumables (e.g., weigh

boats, tubes).

Rigid, leak-proof container with

a purple lid, labeled "Cytotoxic

Waste".

Liquid Cytotoxic Waste

Solutions containing ABBV-

167, including experimental

solutions and rinsates.

Sealable, compatible container

(e.g., glass bottle) labeled

"Hazardous Waste: Cytotoxic"

with contents listed.

Contaminated Sharps

Needles, syringes, pipette tips,

blades, or any sharp item that

has contacted ABBV-167.

UN-approved, puncture-

resistant sharps container with

a purple lid.[3][4]

Contaminated PPE

Gloves, masks, disposable lab

coats, and other personal

protective equipment.

Labeled purple bags or a rigid

container with a purple lid for

cytotoxic waste.[3][4]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for handling and disposing of ABBV-167
waste.
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Caption: Workflow for the safe disposal of ABBV-167 waste streams.
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This comprehensive approach to waste management is integral to the responsible conduct of

research and development. For specific questions regarding your institution's policies, always

consult your local Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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